Cas no 100724-01-4 (2-(furan-2-yl)-1,2,3,5-tetrahydro-1,5-benzodiazepin-4-one)

• Product Name: 2-(furan-2-yl)-1,2,3,5-tetrahydro-1,5-benzodiazepin-4-one
• CAS No: 100724-01-4
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 1128625
• PubChem ID: 12098773
• Update Time: 2025-04-20

2-(furan-2-yl)-1,2,3,5-tetrahydro-1,5-benzodiazepin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-yl)-1,2,3,5-tetrahydro-1,5-benzodiazepin-4-one
• ACMC-20m3so
• 2H-1,5-Benzodiazepin-2-one, 4-(2-furanyl)-1,3,4,5-tetrahydro-
• 4-[2]furyl-1,3,4,5-tetrahydro-benzo[b][1,4]diazepin-2-one
• 4-(furan-2-yl)-4,5-dihydro-1H-benzo[b][1,4]diazepin-2(3H)-one
• 4-[2]Furyl-1,3,4,5-tetrahydro-benzo[b][1,4]diazepin-2-on
• CTK0D9992
• ACMC-20m3so; 2H-1,5-Benzodiazepin-2-one, 4-(2-furanyl)-1,3,4,5-tetrahydro-; 4-[2]furyl-1,3,4,5-tetrahydro-benzo[b][1,4]diazepin-2-one; 4-(furan-2-yl)-4,5-dihydro-1H-benzo[b][1,4]diazepin-2(3H)-one; 4-[2]Furyl-1,3,4,5-tetrahydro-benzo[b][1,4]diazepin-2-on; CTK0D9992;
• DTXSID80477534
• 4-(Furan-2-yl)-1,3,4,5-tetrahydro-2H-benzo[b][1,4]diazepin-2-one
• 100724-01-4

• Inchi： 1S/C13H12N2O2/c16-13-8-11(12-6-3-7-17-12)14-9-4-1-2-5-10(9)15-13/h1-7,11,14H,8H2,(H,15,16)
• InChI Key： IQRBWQPAXKMYBF-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1CC(NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 228.08996
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• PSA: 54.27